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Compound of Interest

Compound Name: HMN-176

Cat. No.: B15584379 Get Quote

HMN-176 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of HMN-176.

Frequently Asked Questions (FAQs)
Q1: What is HMN-176 and what is its mechanism of action?

HMN-176 is a potent, cell-permeable, anti-tumor agent.[1][2] It is the active metabolite of the

prodrug HMN-214.[1][2][3][4][5][6][7] HMN-176 functions as a stilbene derivative that inhibits

mitosis by interfering with polo-like kinase-1 (PLK1).[1][2][7][8][9] This interference disrupts the

normal subcellular spatial distribution of PLK1 at centrosomes and along the cytoskeletal

structure, leading to cell cycle arrest at the M phase, destruction of spindle polar bodies, and

subsequent DNA fragmentation.[1][2][3][5][6][7] Notably, HMN-176's mechanism does not

involve direct interaction with tubulin.[1][2][5][7]

Q2: What are the basic chemical properties of HMN-176?

HMN-176 is a solid powder with the following chemical properties:
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Property Value

CAS Number 173529-10-7[1][3][10][11][12]

Molecular Formula C₂₀H₁₈N₂O₄S[1][3][10][12]

Molecular Weight 382.43 g/mol [1][3][12]

Appearance Solid powder[2][11]

Purity ≥98%[10]

Q3: How should HMN-176 be stored?

For long-term storage, HMN-176 powder should be kept at -20°C for up to 3 years.[7] For

short-term storage, it can be stored at 0-4°C for days to weeks.[1][2] Stock solutions in solvent

should be stored at -80°C for up to 6 months and at -20°C for up to 1 month.[6] To prevent

degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution.

[9]

Troubleshooting Guide: Solubility Issues
This guide addresses common solubility challenges encountered during experiments with

HMN-176.

Problem: My HMN-176 is not dissolving in my desired solvent.

Solution:

Verify the appropriate solvent. HMN-176 is known to be soluble in organic solvents like

DMSO and DMF, but insoluble in water and ethanol.[2][12]

Check the concentration. The solubility of HMN-176 varies depending on the solvent. Refer

to the solubility data table below to ensure you are not exceeding the maximum

concentration.

Apply gentle heating and/or sonication. For DMSO, sonication is recommended to aid

dissolution.[8] Gentle warming can also help, but be cautious to avoid degradation of the

compound.
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Solubility Data
The following table summarizes the solubility of HMN-176 in various solvents.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 10 - 100 26.15 - 261.49

DMF 10 26.15

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

Note: The reported solubility in DMSO varies across different suppliers. It is recommended to

start with a lower concentration and gradually increase it.

Experimental Protocols
Protocol 1: Preparation of a 10 mM HMN-176 Stock Solution in DMSO

Materials:

HMN-176 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of HMN-176. For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 382.43 g/mol * (1000 mg / 1 g) = 3.8243

mg
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Weigh out the calculated amount of HMN-176 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the tube vigorously until the powder is completely dissolved. If necessary, use a

sonicator to aid dissolution.[8]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Homogeneous Suspension for In Vivo Oral Administration

Materials:

HMN-176 powder

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)

Sterile tubes

Homogenizer or sonicator

Procedure:

Weigh the required amount of HMN-176. For a 5 mg/mL suspension, you will need 5 mg of

HMN-176 for every 1 mL of CMC-Na solution.[12]

Add the HMN-176 powder to the appropriate volume of CMC-Na solution in a sterile tube.

Mix thoroughly using a homogenizer or sonicator until a uniform and homogeneous

suspension is achieved.[12]

This suspension should be prepared fresh before each oral administration.[12]
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Visual Guides
The following diagrams illustrate key concepts related to HMN-176.

HMN-214 (Prodrug) HMN-176 (Active Metabolite)Metabolism PLK1 Inhibition Mitotic Arrest (M-Phase) Cell Death

Click to download full resolution via product page

Caption: Metabolic activation of HMN-214 to HMN-176 and its mechanism of action.
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Caption: Troubleshooting workflow for dissolving HMN-176.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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